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Abstract

Rescalure is a synthetic insect sex pheromone identical to that produced by the female
California red scale (Aonidiella aurantii). It is a potent tool for integrated pest management
(IPM) programs, primarily utilized for mating disruption in citrus and other susceptible crops.
This document provides detailed application notes and protocols for the field use of Rescalure
dispensers, specifically focusing on the CheckMate® CRS slow-release generator. It includes
methodologies for dispenser application, protocols for monitoring efficacy, and a summary of
key performance data from field trials. Additionally, logical workflows and the mechanism of
action are illustrated through diagrams.

Introduction

The California red scale (Aonidiella aurantii) is a significant pest in citrus cultivation worldwide.
Traditional control methods often rely on chemical insecticides, which can have non-target
effects and lead to resistance. Rescalure offers a non-toxic, species-specific alternative that
functions by disrupting the mating behavior of the pest[1]. By permeating the atmosphere with
the female sex pheromone, male insects are unable to locate females, thereby preventing
reproduction and reducing subsequent generations[2]. This document outlines the practical
field application of Rescalure dispensers to ensure optimal efficacy.

There are primarily two types of Rescalure formulations for field application:
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o Passive, Hand-Applied Dispensers: These are slow-release generators, such as the
CheckMate® CRS dispenser, which are manually hung on trees and release the pheromone
over an entire growing season[1][2][3].

o Sprayable Formulations: These are microencapsulated pheromones that can be applied
using standard ground or aerial spray equipment[4][5][6][7]. This document will focus on the
hand-applied dispensers.

Product Specifications: CheckMate® CRS Dispenser

A summary of the key specifications for the CheckMate® CRS dispenser is provided in the

table below.
Parameter Value Reference
(3S,6R)-(3S,6S)-6-isopropenyl-
Active Ingredient 3-methyl-dec-9-en-1-yl acetate  [1]
(rescalure)
Concentration 716 g/L (70 mg/dispenser)

_ Slow-Release Generator (SR) /
Formulation Type ) [2]
Vapor Dispenser

California Red Scale
Target Pest o . [1]
(Aonidiella aurantii)

Citrus (oranges, lemons, limes,

grapefruit, etc.) and other
Crops _ [1]
crops where the pestis

present
Mode of Action Mating Disruption [1]
Field Longevity One full calendar year [2]

Experimental Protocols
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Protocol for Field Application of CheckMate® CRS
Dispensers

This protocol outlines the steps for the manual deployment of Rescalure dispensers in an

orchard setting.

Objective: To achieve uniform pheromone distribution throughout the orchard canopy to

effectively disrupt the mating of California red scale.

Materials:

CheckMate® CRS dispensers

Orchard map

Personal protective equipment (as per product label)

Bucket or bag for carrying dispensers[8]

Procedure:

Timing of Application: Deploy dispensers shortly before the onset of the first male flight of the
target generation[1]. While precise timing is not critical due to the year-long efficacy,
application before the first or second flights is common practice[2]. Late application before
the second male flight has also been shown to be effective[9].

Determine Application Rate: The standard application rate is 180 dispensers per acre
(approximately 450 dispensers per hectare)[1][2][10]. Do not exceed 150 grams of active
ingredient per acre per year[1].

Establish a Hanging Pattern: Use an orchard map to determine the tree and row spacing to
create a uniform distribution pattern[8]. The goal is to distribute the dispensers evenly across
the treated area[1].

Dispenser Placement:
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o Hang dispensers on a sturdy branch approximately one inch thick to ensure secure
placement[1].

o Place the dispenser in the inner part of the tree canopy, at mid-height[1]. Avoid placing
dispensers on outer branches|8]. This ensures the pheromone is released within the
canopy where the pests are most abundant[2].

 Distribution:
o Proceed row by row according to the established hanging pattern.

o If there is a persistent wind, consider reinforcing the upwind edge of the orchard with
additional dispensers[1].

o Use any extra dispensers to treat borders or known areas of high pest pressure[8].
o Post-Application:
o Reseal containers of unused dispensers immediately[1].

o Avoid pruning branches that contain dispensers[2].
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Fig 1. Workflow for Field Application of Rescalure Dispensers.
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Protocol for Efficacy Monitoring

Objective: To evaluate the effectiveness of the Rescalure mating disruption program by
monitoring male moth capture and crop damage.

Materials:

e Pheromone-baited sticky traps
e Hand lens

» Data collection sheets
Procedure:

o Trap Placement: Place monitoring traps in the treated area before handling Rescalure
dispensers[1].

e Male Moth Monitoring:

o Deploy pheromone traps at a standard density (e.g., 1 trap per 5-10 acres) within the
treated and, if possible, in a nearby untreated control block.

o Check traps weekly or bi-weekly, recording the number of male California red scale moths
captured.

o Calculate the percent reduction in male capture in the treated block compared to the
control block. A high suppression of male capture (e.g., >90%) is an indicator of effective
mating disruption[2].

¢ Infestation Assessment:

o Periodically (e.g., monthly), inspect a random sample of trees in both treated and control
blocks.

o Examine twigs, leaves, and fruit for the presence of California red scale[2][11].

o Quantify the infestation level (e.g., percentage of infested twigs/leaves/fruit).
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e Harvest Assessment:
o At harvest, collect a random sample of fruit from both treated and control blocks.

o Grade the fruit based on the level of scale infestation (e.g., uninfested, moderately
infested, highly infested).

o Calculate the percentage of fruit in each category to determine the reduction in crop
damage.

Data Presentation

The efficacy of Rescalure (CheckMate® CRS) in disrupting the mating of California red scale
has been demonstrated in multiple field trials. The following tables summarize key quantitative
data from these studies.

Table 1: Efficacy of CheckMate® CRS in Commercial
Citrus Orchards (2016-2019)

Parameter Efficacy Result Reference

Suppression of Male Capture )
) Average 90% reduction [2][11][12]
in Pheromone Traps

Reduction in Twig and Leaf )
) Average 75% - 95% reduction [2][11][12]
Infestations

Reduction in Highly Infested )
Eruit Average 75% reduction [11][12]
rui

Percentage of Highly Infested < 0.5% in 9 out of 10 treated

2
Fruit at Harvest blocks (2018-2019) 2l

Table 2: Male Capture Reduction in Mating Disruption
Field Trials
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Male Capture

Male Capture

Trial Number Reduction (2nd Reduction (3rd Reference
Flight) Flight)

Trial 1 98.0% 94.1% [13]

Trial 2 93.5% 82.9% [13]

Trial 3 76.7% 68.1% [13]

Mechanism of Action: Mating Disruption

The underlying principle of this technology is the manipulation of the insect's chemical

communication.
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Fig 2. Signaling Pathway of Rescalure-Mediated Mating Disruption.

In a typical scenario, the sessile female California red scale releases a sex pheromone to
attract the short-lived, winged males for reproduction[2]. Males detect this pheromone plume
and fly upwind along the concentration gradient to locate the female.

Rescalure dispensers work by releasing a high concentration of this same synthetic
pheromone into the orchard's atmosphere[2]. This creates a ubiquitous pheromone signal that
overwhelms the male's sensory abilities. The males are unable to distinguish the small, distinct
plumes of individual females from the pervasive background concentration, leading to
disorientation and an inability to locate mates. This disruption significantly reduces the rate of
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successful mating, thereby suppressing the pest population in subsequent generations. This
technology is non-toxic, safe for non-target species, and is not subject to pest resistance[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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